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n,n,n',n'-tetraacetic acid

Cat. No.: B1310825 Get Quote

An In-Depth Technical Guide to the Safety Profile of (S)-(+)-Propylenediaminetetraacetic Acid

(PDTA)

Prepared by: Gemini, Senior Application Scientist

Introduction
(S)-(+)-Propylenediaminetetraacetic acid (PDTA) is a member of the aminopolycarboxylic acid

family, a class of compounds renowned for their potent chelating abilities.[1][2] As such, PDTA

is a valuable reagent in various research and drug development applications where precise

control of metal ions is critical. However, its utility is intrinsically linked to a thorough

understanding of its safety profile. This guide provides a comprehensive analysis of the safety

data associated with PDTA, moving beyond a simple recitation of Safety Data Sheet (SDS)

sections to offer a field-proven perspective on risk assessment, safe handling, and emergency

response for researchers, scientists, and drug development professionals.

A Note on Stereoisomer-Specific Data: The safety data sheets currently available for

Propylenediaminetetraacetic acid (CAS 1939-36-2) do not differentiate between its

stereoisomers. The information presented herein is for the compound as a whole and should

be considered applicable to the (S)-(+)-PDTA isomer in the absence of specific data to the

contrary.

Section 1: Chemical Identity and Physicochemical
Properties
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A foundational element of chemical safety is understanding a substance's fundamental identity

and physical characteristics. These properties dictate its behavior under various laboratory

conditions and inform appropriate storage and handling protocols.[1]

(S)-(+)-PDTA is also known by its systematic name, 1,3-Propanediamine-N,N,N',N'-tetraacetic

Acid.[3][4] It is a white to off-white crystalline solid, which is a key consideration for handling, as

the potential for airborne dust must be managed.[4]

Property Data Source

Chemical Formula C₁₁H₁₈N₂O₈ [3][4]

Molecular Weight 306.27 g/mol [3][5]

CAS Number 1939-36-2 [3][4][6]

Appearance
White to Almost White

Crystal/Powder
[4]

Melting Point 227°C (with decomposition) [4]

Solubility

Data not widely available;

general chelating agents of

this class have limited water

solubility in their acid form.

Stability
Stable under recommended

storage conditions.
[7]

Section 2: Hazard Identification and Toxicological
Profile
Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

PDTA presents two primary hazards that demand rigorous control measures in a laboratory

setting.[4][5]

Acute Toxicity, Oral (Category 4): This classification corresponds to the hazard statement

"Harmful if swallowed" (H302).[4][5] For a researcher, this means that accidental ingestion of

even relatively small quantities of the solid powder could lead to adverse health effects. The
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causality for this hazard lies in the compound's potential to disrupt biological systems once

absorbed through the gastrointestinal tract.

Serious Eye Damage (Category 1): This is the most severe classification for eye hazards,

corresponding to the statement "Causes serious eye damage" (H318).[4][5] This indicates a

risk of irreversible damage upon contact. The chemical nature of PDTA, an acidic compound,

means that direct contact with the sensitive tissues of the eye can cause significant corrosion

and injury. This is not a minor irritation but a substantial threat to vision.

Caption: GHS Pictograms and Hazard Statements for PDTA.

Section 3: Risk Management and Exposure Control
Effective risk management hinges on a "Hierarchy of Controls," prioritizing engineering controls

and supplementing them with appropriate Personal Protective Equipment (PPE). The hazards

identified in Section 2 directly inform the selection of mandatory PPE.

Experimental Protocol: PPE Selection and Verification
Engineering Controls (Primary Barrier):

Causality: To minimize the generation of airborne dust, which poses both inhalation and

eye exposure risks, all weighing and handling of solid PDTA must be conducted within a

certified chemical fume hood or a powder containment hood.[4]

Procedure: Ensure the fume hood has a valid certification and that the sash is lowered to

the indicated operational height to maintain proper airflow.

Eye and Face Protection (Mandatory):

Causality: Due to the Category 1 hazard of serious eye damage, standard safety glasses

are insufficient.[4] A splash or airborne particle could easily bypass them.

Procedure: Wear chemical safety goggles conforming to EN166 (EU) or ANSI Z87.1 (US)

standards.[7] For any procedure with a higher risk of dust generation (e.g., scraping

material, large-scale transfers), a full face shield must be worn over the safety goggles.[3]

[4] This provides a redundant layer of protection.
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Hand Protection:

Causality: While not classified as a skin irritant, prolonged contact should be avoided.

Chelating agents can interact with metal ions on the skin's surface.

Procedure: Wear standard laboratory nitrile or latex gloves. Inspect gloves for any signs of

degradation or puncture before use. Change gloves immediately if contamination is

suspected.[8]

Body Protection:

Causality: A standard lab coat is required to prevent contamination of personal clothing.

Procedure: Wear a clean, buttoned lab coat.

Hygiene Practices (Self-Validating System):

Causality: To mitigate the "Harmful if swallowed" risk, strict hygiene is non-negotiable.

Contamination can be transferred from hands to mouth.

Procedure: Do not eat, drink, or smoke in the laboratory area.[3] After handling is complete

and before leaving the laboratory, remove gloves and wash hands and face thoroughly

with soap and water.[4] This step validates the removal of any potential residual

contamination.

Section 4: Standard Operating Procedures for Safe
Handling & Storage
A self-validating system of protocols for routine laboratory work ensures that safety is an

integral part of the workflow, not an afterthought.
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Preparation

Handling

Post-Handling & Storage

Verify Engineering Controls
(Fume Hood)

Don Required PPE
(Goggles, Face Shield, Gloves, Coat)

Transfer PDTA inside Fume Hood

Proceed to Handling

Weigh Required Amount

Securely Close Primary Container

Decontaminate Work Surface

Proceed to Cleanup

Remove PPE

Wash Hands & Face Thoroughly

Store Container in Cool, Dark,
Designated Area

Final Step
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Caption: Workflow for the Safe Handling and Storage of PDTA.
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Protocol for Handling and Storage
Preparation: Before retrieving the chemical, verify that the designated fume hood is

operational and don all required PPE as outlined in Section 3.[4]

Handling: Conduct all manipulations of the solid compound within the fume hood to contain

any dust. Avoid actions that could generate significant dust, such as vigorous scraping.[7]

Storage:

Causality: To ensure chemical stability and prevent degradation, the container must be

protected from environmental factors. Incompatible materials pose a reaction risk.

Procedure: Keep the container tightly closed to prevent moisture absorption. Store in a

cool, dark, and well-ventilated place.[4] Crucially, store it away from incompatible

materials, particularly strong oxidizing agents.[7]

Inventory Management: Log the chemical in the laboratory inventory system. Ensure the

storage location is clearly marked.

Section 5: Emergency Protocols and First Aid
In the event of an exposure, immediate and correct action is critical to mitigating harm. The

following protocols are based on the known hazards of PDTA.

Exposure Event Occurs

Eye Contact? Ingestion? Skin Contact? Inhalation?

IMMEDIATELY call for help Rinse cautiously with water for several minutes Remove contact lenses, if present/easy Continue rinsing Seek IMMEDIATE medical attention

YES

Call POISON CENTER or doctor Rinse mouth Do NOT induce vomiting

YES

Remove contaminated clothing Rinse skin with water/shower

YES

Move person to fresh air Keep comfortable for breathing Call POISON CENTER or doctor if unwell

YES
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Click to download full resolution via product page

Caption: Emergency First-Aid Decision Tree for PDTA Exposure.

Step-by-Step Emergency Procedures
Eye Contact (HIGHEST RISK):

Immediate Action: This is a medical emergency due to the risk of serious eye damage.[4]

Immediately call for assistance and proceed to the nearest emergency eyewash station.

Decontamination: Force the eyelid open and begin to rinse cautiously and thoroughly with

water for at least 15 minutes.[3][7]

Remove Contacts: If contact lenses are present and easy to remove, do so, but do not

interrupt the flushing process. Continue rinsing.[4]

Medical Attention: Seek immediate professional medical attention from an

ophthalmologist. Inform medical personnel of the chemical identity (PDTA, CAS 1939-36-

2).

Ingestion:

Immediate Action: Call a Poison Control Center or physician immediately.[4]

First Aid: Rinse the mouth thoroughly with water. Do not induce vomiting unless instructed

to do so by a medical professional.[3]

Inhalation:

Immediate Action: Move the affected person to fresh air and keep them in a position

comfortable for breathing.

Medical Attention: If the person feels unwell or experiences respiratory irritation, seek

medical advice.[9]

Skin Contact:
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Decontamination: Remove any contaminated clothing. Wash the affected area with soap

and plenty of water.[7]

Medical Attention: If any irritation develops or persists, seek medical attention.[9]

Section 6: Environmental Impact and Disposal
Considerations
Professional researchers have a duty of environmental stewardship. Chelating agents like

PDTA have a specific environmental profile that must be managed.

Ecological Profile: While specific ecotoxicity data for PDTA is scarce, data for the related

compound EDTA indicates it can be harmful to aquatic life. A primary mechanism for this is

the alteration of water pH.[10] Furthermore, the function of chelating agents is to bind metal

ions. In the environment, this can lead to the mobilization of heavy metals from sediments,

making them more bioavailable, which can have long-term, unpredictable effects on

ecosystems.[11] These compounds are often persistent and not readily biodegradable.[11]

Disposal Protocol:

Waste Segregation: Do not dispose of PDTA down the drain or in general waste.[7]

Containerization: Collect all waste solid PDTA and any materials used for spill cleanup into

a clearly labeled, sealed hazardous waste container.

Regulatory Compliance: Dispose of the waste material through a licensed hazardous

waste management company, in accordance with all local, state, and federal regulations.

[3] The waste must be handled like the product itself.

Conclusion
(S)-(+)-PDTA is a powerful research tool, and like many such tools, it carries inherent hazards

that must be respected and managed. The risk of serious, irreversible eye damage is the most

critical safety consideration and mandates the use of full face and eye protection. Its acute oral

toxicity necessitates stringent hygiene practices to prevent accidental ingestion. By

understanding the causality behind these hazards and implementing the self-validating
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protocols detailed in this guide, researchers can confidently and safely utilize PDTA to advance

their scientific objectives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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